Cas no 76215-28-6 (Ambliolide)

• Product Name: Ambliolide
• CAS No: 76215-28-6
• MF: C₂₁H₃₄O₄
• MW: 350.492267131805
• CID: 2010691
• PubChem ID: 53439708
• Update Time: 2025-04-21

Ambliolide Chemical and Physical Properties

Names and Identifiers

• Ambliolide
• 3-[6-(2-Hydroxy-2,6,6-trimethylcyclohexyl)-4-methyl-3-hexenyl]-5-methoxy-2(5H)-furanone
• 4-[6-(2-hydroxy-2,6,6-trimethylcyclohexyl)-4-methylhex-3-enyl]-2-methoxy-2H-furan-5-one
• DTXSID70702105
• 76215-28-6
• 3-[6-(2-Hydroxy-2,6,6-trimethylcyclohexyl)-4-methylhex-3-en-1-yl]-5-methoxyfuran-2(5H)-one

• Inchi： 1S/C21H34O4/c1-15(8-6-9-16-14-18(24-5)25-19(16)22)10-11-17-20(2,3)12-7-13-21(17,4)23/h8,14,17-18,23H,6-7,9-13H2,1-5H3
• InChI Key： XCMQDKISWYFCMG-UHFFFAOYSA-N
• SMILES： COC1C=C(CCC=C(CCC2C(O)(C)CCCC2(C)C)C)C(=O)O1

Computed Properties

• Exact Mass: 350.24570956Da
• Monoisotopic Mass: 350.24570956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.073
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids